Cas no 1638768-74-7 (6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride)

• Product Name: 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride
• CAS No: 1638768-74-7
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 5301580
• Update Time: 2026-03-10

6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine hydrochloride
• 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride

• Inchi： 1S/C9H9ClN2.ClH/c1-6-5-11-9-8(6)3-2-7(4-10)12-9;/h2-3,5H,4H2,1H3,(H,11,12);1H
• InChI Key： GVZVAMAWCLEEEL-UHFFFAOYSA-N
• SMILES： C12NC=C(C)C1=CC=C(CCl)N=2.[H]Cl

Additional information on 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride

Compound CAS No. 1638768-74-7: 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine; hydrochloride

The compound with CAS No. 1638768-74-7, known as 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine; hydrochloride, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds characterized by a fused pyrrole and pyridine ring system. The presence of the chloromethyl group at the 6-position and a methyl substituent at the 3-position introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and directed metallation strategies. The hydrochloride salt form of this compound is particularly advantageous for its enhanced solubility in polar solvents, facilitating its use in biochemical assays and drug discovery programs. Researchers have explored its potential as a building block for constructing complex molecular architectures, leveraging its reactivity towards nucleophilic substitution and electrophilic aromatic substitution reactions.

In terms of biological activity, 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine; hydrochloride has shown promise as a modulator of various cellular pathways. Studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential application in the development of anti-inflammatory and antioxidant therapies. Additionally, this compound has been investigated for its role in modulating ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain.

The structural versatility of this compound has also made it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems and optoelectronic materials. Recent research highlights its potential as a component in organic light-emitting diodes (OLEDs), where its unique electronic properties contribute to enhanced device efficiency and stability.

From a synthetic perspective, the preparation of 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine; hydrochloride involves a multi-step process that begins with the synthesis of the pyrrolopyridine core. This is typically achieved through a tandem cyclization reaction involving an enamine intermediate, followed by selective alkylation to introduce the chloromethyl group. The optimization of reaction conditions, including temperature control and choice of catalysts, has significantly improved the yield and purity of the final product.

In conclusion, 6-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine; hydrochloride stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent breakthroughs in synthetic methodology and biological research, position it as a valuable tool for advancing both academic studies and industrial innovations. As ongoing investigations continue to uncover new facets of its functionality, this compound is poised to play an increasingly important role in the development of novel therapeutic agents and advanced materials.